Cas no 467234-24-8 (tert-Butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate
• CAS No: 467234-24-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5743819
• PubChem ID: 21080214
• Update Time: 2025-06-11

tert-Butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• BOC-2(S)-isobutanoylpyrrolidine
• EN300-798889
• CKSLOLVETASRFE-JTQLQIEISA-N
• 467234-24-8
• boc-2(s)isobutanoylpyrrolidine
• tert-butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate
• SCHEMBL5411482
• tert-butyl(2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-
• tert-Butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-9(2)11(15)10-7-6-8-14(10)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3/t10-/m0/s1
• InChI Key： CKSLOLVETASRFE-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(C(C)C)=O)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±35.0 °C(Predicted)
• pka: -3.57±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate (CAS No. 467234-24-8)

Tert-butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate, a compound with the CAS number 467234-24-8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its stereogenic center and the presence of a tert-butyl group, contribute to its intriguing chemical properties and biological relevance.

The tert-butyl moiety in the molecular structure enhances the steric hindrance around the pyrrolidine ring, which can influence both the reactivity and the binding affinity of the compound. This steric effect is particularly important in medicinal chemistry, where precise control over molecular interactions is crucial for designing effective therapeutic agents. The (2S) configuration at the stereogenic center further adds to the complexity and specificity of this compound, making it a valuable scaffold for further derivatization and optimization.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their ability to modulate various biological pathways. The compound tert-butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate has been studied for its potential role in several pharmacological contexts. For instance, research has suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating inflammatory diseases and neurological disorders. The presence of the acetyl group attached to the pyrrolidine ring also opens up possibilities for further functionalization, allowing chemists to tailor its properties for specific therapeutic applications.

One of the most exciting aspects of this compound is its potential in drug discovery and development. The combination of steric hindrance provided by the tert-butyl group and the chiral center at the pyrrolidine ring allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles. This makes it an attractive candidate for use in rational drug design, where structural modifications are made to improve drug efficacy and reduce side effects. Additionally, the compound's stability under various conditions makes it suitable for both laboratory research and potential industrial applications.

The synthesis of tert-butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate involves a series of well-established organic reactions, including stereoselective synthesis techniques. The preparation typically starts with the formation of a pyrrolidine core, followed by functionalization with the appropriate substituents. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the stereogenic center, which is critical for achieving the desired enantiomer. Advanced synthetic methodologies have enabled chemists to produce this compound with high enantiomeric purity, making it suitable for preclinical studies.

In academic research, this compound has been employed as a building block for more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore a wide range of chemical space. This has led to several innovative synthetic strategies being developed, which could have broader implications in synthetic chemistry beyond pharmaceutical applications. For example, researchers have utilized this compound as a precursor in the synthesis of natural products analogs, demonstrating its utility in diverse chemical contexts.

The biological activity of tert-butyl (2S)-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate has been extensively studied in recent years. Preclinical data suggests that this molecule may interact with specific targets in biological systems, leading to therapeutic effects. For instance, studies have indicated that it may modulate neurotransmitter release or inhibit inflammatory pathways. These findings have sparked interest among medicinal chemists who are exploring its potential as a lead compound for new drugs. Further preclinical studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry has taken note of these promising findings and is actively investigating this compound for various therapeutic indications. Companies are investing in research programs aimed at optimizing its properties and evaluating its safety profile in animal models. This interest underscores the importance of basic research in identifying novel molecular entities with therapeutic potential. As more data becomes available on tert-butyl (2S)-2-(methylpropanoyl)pyrrolidine-1-carboxylate, it is expected that new opportunities will emerge for translating these findings into clinical applications.

From a chemical perspective, one of the key challenges in working with this compound is maintaining its stability during storage and handling. The presence of functional groups such as esters and chiral centers can make it susceptible to degradation under certain conditions. However, advancements in chemical synthesis and purification techniques have mitigated many of these issues. Researchers are now able to produce high-quality samples of this compound that remain stable under standard laboratory conditions.

The future prospects for tert-butyl (2S)-2-(methylpropanoyl)pyrrolidine-1-carboxylate are bright, with ongoing research uncovering new aspects of its chemistry and biology. As our understanding of biological systems continues to grow, so too will our ability to design molecules that interact selectively with specific targets. This compound represents an excellent example of how structural features can be leveraged to create molecules with tailored properties.

In conclusion, tert-butyl (2S)-2-(methylpropanoyl)pyrrolidine-1-carboxylate is a fascinating molecule with significant potential in pharmaceutical chemistry and drug development. Its unique structural features make it an attractive scaffold for further exploration, while its biological activity suggests therapeutic promise. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in medicine.